Cas no 13658-73-6 (1H-Pyrazole,3,5-dimethyl-1-[(2-nitrophenyl)sulfonyl]-)

1H-Pyrazole,3,5-dimethyl-1-[(2-nitrophenyl)sulfonyl]- structure
13658-73-6 structure
Product Name:1H-Pyrazole,3,5-dimethyl-1-[(2-nitrophenyl)sulfonyl]-
CAS No:13658-73-6
MF:C11H11N3O4S
MW:281.287740945816
CID:119822
PubChem ID:802372
Update Time:2025-04-18

1H-Pyrazole,3,5-dimethyl-1-[(2-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3,5-dimethyl-1-[(2-nitrophenyl)sulfonyl]-
    • 3,5-dimethyl-1-(2-nitro-phenylsulfonyl)-1H pyrazole
    • HMS2816D19
    • EU-0011893
    • 3,5-dimethyl-1-(2-nitrophenyl)sulfonylpyrazole
    • CBMicro_029729
    • SR-01000495788-1
    • SMR000516905
    • MLS001209610
    • DTXSID401321732
    • 3,5-Dimethyl-1-(2-nitro-benzenesulfonyl)-1H-pyrazole
    • 13658-73-6
    • AKOS000597541
    • Z1544404938
    • SR-01000495788
    • BIM-0029461.P001
    • CHEMBL1302972
    • Inchi: 1S/C11H11N3O4S/c1-8-7-9(2)13(12-8)19(17,18)11-6-4-3-5-10(11)14(15)16/h3-7H,1-2H3
    • InChI Key: LIQLSNJCYAYJDM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

  • Exact Mass: 281.04713
  • Monoisotopic Mass: 281.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 95.1
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